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Compound of Interest

Compound Name: Biggam

CAS No.: 65147-06-0

Cat. No.: B1201055

Get Quote

A thorough search for a chemical substance named "Biggam" did not yield any matching

results in chemical databases or safety data sheets. The term is more commonly associated

with a surname. Without accurate identification of a chemical, it is impossible to provide specific

and safe disposal procedures.

It is a critical safety protocol to never handle or dispose of an unknown substance. The

procedures outlined below are general best practices for the handling and disposal of

hazardous chemical waste in a laboratory setting and should be followed in the absence of

specific information, with the primary goal of ensuring safety until the substance can be

properly identified.

General Principles of Laboratory Chemical Waste
Disposal
The disposal of chemical waste is regulated by environmental protection agencies and requires

a systematic approach to ensure the safety of personnel and the environment.[1][2] The first

step in proper hazardous waste disposal is the correct identification of the waste.[3]
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Key steps for managing chemical waste in a laboratory include:

Identification: All chemicals must be properly identified before they can be designated as

waste.[3][4]

Segregation: Chemical wastes must be segregated by compatibility to prevent dangerous

reactions.[1][4] Wastes are typically separated into categories such as flammable, corrosive,

toxic, and reactive.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name(s) of the contents.[4] Chemical abbreviations or formulas are not acceptable.

[4]

Containment: Waste must be stored in appropriate, sealed, and leak-proof containers.[1][4]

Secondary containment should be used to capture any potential spills.[4]

Contacting Environmental Health and Safety (EHS): Your institution's EHS office is the

primary resource for guidance on chemical waste disposal.[1] They can provide specific

instructions and arrange for the collection and disposal of hazardous waste.[1]

Summary of General Chemical Waste Disposal
Procedures
The following table summarizes the essential steps for the proper disposal of known hazardous

chemical waste. In the case of an unidentified substance like "Biggam," the immediate action

is to secure the material and contact your EHS office.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://enviroserve.com/blog/6-steps-proper-hazardous-waste-disposal/
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b1201055/docs?utm_src=pdf-body#proper-disposal-procedures-for-unidentified-laboratory-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201055?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step Action Key Considerations

1. Identification & Classification

Determine if the chemical is

hazardous. Review the Safety

Data Sheet (SDS).

If the substance is unknown

("Biggam"), treat it as

hazardous until identified.

2. Segregation

Store waste in separate,

compatible containers based

on hazard class (e.g.,

flammables, corrosives,

toxics).

Never mix incompatible

wastes.[4]

3. Labeling

Affix a "Hazardous Waste"

label to the container. List all

chemical constituents by their

full name.

Ensure the label is complete

and legible.[4]

4. Storage

Keep waste containers in a

designated, well-ventilated,

and secure area. Use

secondary containment.

Containers must be kept

closed except when adding

waste.[4]

5. Request for Disposal

Contact your institution's

Environmental Health and

Safety (EHS) office to

schedule a waste pickup.

Provide the EHS office with a

complete list of the chemicals

for disposal.[1]

Experimental Protocols
Detailed experimental protocols for the safe handling and disposal of a substance can only be

developed once the chemical's identity and properties are known. A protocol would typically

include:

Personal Protective Equipment (PPE): Specific requirements for gloves, eye protection, and

respiratory protection based on the chemical's hazards.

Spill Cleanup Procedures: Detailed steps for safely cleaning up spills of the substance.
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Neutralization or Deactivation: Any chemical procedures that can be safely performed in the

lab to render the waste less hazardous before disposal.

Waste Collection: Instructions on the proper collection and containment of the waste.

Without the Safety Data Sheet (SDS) for "Biggam," these protocols cannot be created.

General Chemical Waste Disposal Workflow
The following diagram illustrates a generalized workflow for the disposal of chemical waste in a

laboratory setting. This workflow emphasizes the importance of identification and consultation

with the EHS office.
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General Workflow for Laboratory Chemical Waste Disposal.
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If you can provide the correct name or CAS number of the substance in question, a detailed

and specific guide to its proper disposal, including all requested data and visualizations, can be

provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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